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Compound of Interest

2-(2-Bromo-5-
Compound Name:
methoxyphenyl)ethanol

Cat. No.: B1279433

Introduction

2-(2-Bromo-5-methoxyphenyl)ethanol is a valuable building block in organic synthesis,
particularly in the development of pharmaceutical compounds and other complex organic
molecules. This document provides a detailed protocol for the laboratory synthesis of 2-(2-
Bromo-5-methoxyphenyl)ethanol via the reduction of 2-(2-bromo-5-methoxyphenyl)acetic
acid. The described method utilizes a sodium borohydride and iodine reagent system in
tetrahydrofuran, a common and effective procedure for the reduction of carboxylic acids to their
corresponding primary alcohols.

Materials and Reagents

A comprehensive list of the necessary materials and reagents for this synthesis is provided
below.
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Ke
Reagent/Materi Molar Mass ( Y _
Formula CAS Number Properties/Haza
al g/mol)
rds
2-(2-bromo-5-
methoxyphenyl)a  CoHoBrOs 245.07 86826-93-9 Starting material
cetic acid
Sodium Reducing agent,
_ NaBHa4 37.83 16940-66-2 _
borohydride water-reactive
] Oxidizing agent,
lodine I2 253.81 7553-56-2 .
harmful if inhaled
Tetrahydrofuran Solvent,
(THF), C4aHsO 7211 109-99-9 flammable,
anhydrous peroxide-former
Hydrochloric acid Corrosive, used
HCI 36.46 7647-01-0 .
(1 M) for quenching
Sodium
thiosulfate Used to quench
NazS20s3 158.11 7772-98-7 o
(saturated excess iodine
solution)
Extraction
Ethyl acetate CaHsO2 88.11 141-78-6 solvent,
flammable
Brine (saturated .
] NacCl 58.44 7647-14-5 Used for washing
NaCl solution)
Anhydrous
magnesium MgSOa 120.37 7487-88-9 Drying agent
sulfate

Experimental Protocol

This protocol outlines the step-by-step procedure for the reduction of 2-(2-bromo-5-

methoxyphenyl)acetic acid to 2-(2-Bromo-5-methoxyphenyl)ethanol.
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. Reaction Setup:

In a dry, round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve 2-
(2-bromo-5-methoxyphenyl)acetic acid in anhydrous tetrahydrofuran (THF).

Stir the solution at room temperature until the starting material is completely dissolved.
. Addition of Sodium Borohydride:
To the stirred solution, carefully add sodium borohydride in portions at room temperature.
Continue stirring the mixture until the evolution of hydrogen gas ceases.
. Formation of the Reducing Agent:
Cool the reaction mixture to 0 °C using an ice bath.
Prepare a solution of iodine in anhydrous THF.

Slowly add the iodine solution dropwise to the cooled reaction mixture. A gradual evolution of
hydrogen gas will be observed.

. Reaction Progression:

After the complete addition of the iodine solution, allow the reaction mixture to warm to room
temperature and stir for an additional 1-2 hours. The progress of the reaction can be
monitored by Thin Layer Chromatography (TLC).

. Quenching the Reaction:
Once the reaction is complete, cool the flask again in an ice bath.

Carefully guench the reaction by the slow, dropwise addition of 1 M hydrochloric acid (HCI)
until the effervescence stops. This step neutralizes the excess sodium borohydride.

. Work-up and Extraction:
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« If the solution has a persistent iodine color, add a saturated solution of sodium thiosulfate
dropwise until the color disappears.

o Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x).
« Combine the organic layers and wash them successively with water and brine.

7. Drying and Solvent Removal:

o Dry the combined organic layer over anhydrous magnesium sulfate.

« Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator to obtain the crude product.

8. Purification:

e The crude 2-(2-Bromo-5-methoxyphenyl)ethanol can be purified by column
chromatography on silica gel to yield the final product.

Experimental Workflow Diagram
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Synthesis of 2-(2-Bromo-5-methoxyphenyl)ethanol

Reaction

Dissolve 2-(2-bromo-5-methoxyphenyl)acetic acid in THF

:

Add Sodium Borohydride

:

Cool to 0 °C

:

Add lodine solution in THF

:

Stir at Room Temperature

Work-up &qurification

Quench with 1M HCI

:

Extract with Ethyl Acetate

:

Wash with Water and Brine

:

Dry with MgSO4

:

Evaporate Solvent

Purify by Column Chromatography

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-(2-Bromo-5-methoxyphenyl)ethanol.
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Safety Precautions

¢ This synthesis should be performed in a well-ventilated fume hood.

o Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-
resistant gloves, must be worn at all times.

e Sodium borohydride is water-reactive and can release flammable hydrogen gas. Handle with
care and avoid contact with water.

o Tetrahydrofuran is highly flammable and can form explosive peroxides. Use from a freshly
opened bottle or test for peroxides before use.

 lodine is corrosive and harmful if inhaled. Avoid breathing its vapors.

» Handle hydrochloric acid with care as it is corrosive.

 To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of 2-(2-
Bromo-5-methoxyphenyl)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1279433#step-by-step-laboratory-synthesis-of-2-2-
bromo-5-methoxyphenyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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